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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151 Get Quote

K145 Hydrochloride Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the solubility of K145 hydrochloride. Find troubleshooting tips,

frequently asked questions, and detailed experimental protocols to ensure successful

preparation of K145 hydrochloride solutions for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is K145 hydrochloride and its primary mechanism of action?

A1: K145 hydrochloride is a selective, substrate-competitive, and orally active inhibitor of

sphingosine kinase 2 (SphK2).[1][2][3][4] It has an IC50 of 4.3 μM for SphK2 and is inactive

against SphK1 and other protein kinases.[1][2][5] By inhibiting SphK2, K145 hydrochloride
prevents the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key

signaling molecule involved in cell proliferation, survival, and inflammation.[3][5] This inhibition

of S1P production can lead to the induction of apoptosis (programmed cell death) in cancer

cells.[1][2]

Q2: What are the recommended solvents for dissolving K145 hydrochloride?

A2: K145 hydrochloride is readily soluble in dimethyl sulfoxide (DMSO).[1][6][7][8] It has very

low solubility in water.[1][2] For in vivo studies, co-solvent systems are often required to

achieve the desired concentration and maintain solubility in aqueous environments.[1][2]
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Q3: How should K145 hydrochloride be stored?

A3: As a powder, K145 hydrochloride should be stored at -20°C for long-term storage

(months to years) or at 4°C for short-term storage (days to weeks) in a dry, dark environment.

[7][9] Stock solutions in DMSO can be stored at -80°C for up to a year or at -20°C for up to one

month.[9][10] It is recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[1]

Solubility Data
The solubility of K145 hydrochloride in various solvents is summarized below. Please note

that the use of fresh, anhydrous DMSO is recommended as it is hygroscopic and absorbed

moisture can negatively impact solubility.[1][10]
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Solvent System Concentration Observations

In Vitro

DMSO 20 mg/mL Clear solution.[8]

DMSO 48-50 mg/mL
Clear solution, may require

sonication.[1][11][12]

DMSO 70 mg/mL Clear solution.[10]

Water < 0.1 mg/mL Insoluble.[1][2]

Water 2 mg/mL Clear solution.[8]

Water 125-126.7 mg/mL
Requires sonication and

warming.[11][12]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL -

In Vivo

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 0.83 mg/mL Clear solution.[1][2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 0.83 mg/mL Clear solution.[1][2]

10% DMSO, 90% corn oil ≥ 0.83 mg/mL Clear solution.[2]

Troubleshooting Guide
Q4: I dissolved K145 hydrochloride in DMSO, but it precipitated when I added it to my

aqueous cell culture medium. What should I do?

A4: This is a common issue when the final concentration of DMSO in the aqueous solution is

not high enough to maintain solubility.

Solution 1: Increase Final DMSO Concentration. Ensure the final concentration of DMSO in

your culture medium is sufficient to keep K145 hydrochloride dissolved. However, be

mindful that high concentrations of DMSO can be toxic to cells. It is recommended to keep

the final DMSO concentration below 0.5%.
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Solution 2: Use a Co-solvent System. For sensitive cell lines, consider preparing your stock

solution in a co-solvent system that is more miscible with aqueous solutions. For example, a

stock in 10% DMSO and 90% PEG300.

Solution 3: Serial Dilutions. Prepare intermediate dilutions of your DMSO stock in the culture

medium to gradually decrease the DMSO concentration, which can sometimes prevent

precipitation.

Q5: My K145 hydrochloride powder is not fully dissolving in the solvent, even with vortexing.

What steps can I take?

A5: Incomplete dissolution can be due to several factors.

Solution 1: Sonication. Use an ultrasonic bath to aid dissolution.[1][2][11][12] Sonication

provides energy to break up compound aggregates and enhance solvation.

Solution 2: Gentle Warming. Gently warm the solution to 37°C. For aqueous solutions,

warming up to 60°C can also be attempted, but be cautious about the thermal stability of the

compound.[2]

Solution 3: Fresh Solvent. Ensure you are using a fresh, high-purity solvent. If using DMSO,

it should be anhydrous as absorbed water can reduce solubility.[1][10]

Q6: I observe a film or particles in my K145 hydrochloride solution after storage. Is it still

usable?

A6: The appearance of a film or particles indicates potential precipitation or degradation.

Solution 1: Re-dissolve. Try to re-dissolve the compound by gentle warming and sonication.

If the precipitate dissolves completely, the solution may still be usable.

Solution 2: Filtration. If re-dissolving is unsuccessful, the solution may have degraded or

precipitated irreversibly. It is not recommended to use the solution. Always prepare fresh

solutions if in doubt.

Solution 3: Check Storage Conditions. Ensure your stock solutions are stored correctly at

-20°C or -80°C in tightly sealed vials to prevent solvent evaporation and moisture absorption.
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[1][7][9]

Experimental Protocols
Protocol 1: Preparation of K145 Hydrochloride Stock Solution for In Vitro Use

Weigh the desired amount of K145 hydrochloride powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 50 mg/mL).

Vortex the solution until the powder is fully dissolved.

If necessary, place the tube in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw

cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage

(up to 6 months).[1]

Protocol 2: Preparation of K145 Hydrochloride Formulation for In Vivo Oral Gavage

This protocol is based on a formulation that yields a clear solution at a concentration of at least

0.83 mg/mL.[1][2]

Prepare a stock solution of K145 hydrochloride in DMSO (e.g., 8.3 mg/mL).

For a 1 mL final volume, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline and mix to obtain the final formulation.
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Caption: K145 hydrochloride inhibits SphK2, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [K145 hydrochloride solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#k145-hydrochloride-solubility-issues-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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